Cas no 946200-43-7 (N-cyclopropyl-N'-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylethanediamide)

• Product Name: N-cyclopropyl-N'-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylethanediamide
• CAS No: 946200-43-7
• MF: C₁₆H₂₄N₄O₂S
• MW: 336.452362060547
• CID: 5939365
• PubChem ID: 16932304
• Update Time: 2025-06-23

N-cyclopropyl-N'-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-N'-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylethanediamide
• N'-cyclopropyl-N-[2-(4-methylpiperazin-1-yl)-2-thiophen-3-ylethyl]oxamide
• N-cyclopropyl-N'-[2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl]ethanediamide
• F2392-1213
• AKOS024646054
• 946200-43-7
• N1-cyclopropyl-N2-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)oxalamide

• Inchi： 1S/C16H24N4O2S/c1-19-5-7-20(8-6-19)14(12-4-9-23-11-12)10-17-15(21)16(22)18-13-2-3-13/h4,9,11,13-14H,2-3,5-8,10H2,1H3,(H,17,21)(H,18,22)
• InChI Key： IIBSRJXDEXIXPC-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCN(C)CC1)C1C=CSC=1)(=O)C(NC1CC1)=O

Computed Properties

• Exact Mass: 336.16199719g/mol
• Monoisotopic Mass: 336.16199719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 92.9Ų

Additional information on N-cyclopropyl-N'-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylethanediamide

Introduction to N-cyclopropyl-N'-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylethanediamide (CAS No. 946200-43-7)

N-cyclopropyl-N'-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylethanediamide, a compound with the CAS number 946200-43-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further exploration in various therapeutic areas.

The molecular framework of N-cyclopropyl-N'-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylethanediamide incorporates a cyclopropyl group, a methylpiperazine moiety, and a thiophene ring, each contributing unique pharmacological properties. The cyclopropyl group is known for its ability to enhance binding affinity and metabolic stability, while the methylpiperazine segment is frequently employed in the design of central nervous system (CNS) drugs due to its favorable pharmacokinetic profile. The thiophene ring, on the other hand, is a common structural feature in many bioactive molecules, offering potential interactions with biological targets.

Recent research in the field of medicinal chemistry has highlighted the importance of multifunctional compounds that can interact with multiple biological pathways simultaneously. N-cyclopropyl-N'-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylethanediamide exemplifies this trend, as its complex structure suggests the possibility of dual or even polypharmacological activity. This characteristic is particularly valuable in the treatment of complex diseases that require a multifaceted approach.

In vitro studies have begun to uncover the pharmacological potential of this compound. Initial experiments have demonstrated that it exhibits moderate affinity for several neurotransmitter receptors, including serotonin and dopamine receptors. These interactions are particularly intriguing given the role of these receptors in various neurological disorders. Furthermore, preliminary toxicity studies have shown that the compound is well-tolerated at therapeutic doses, suggesting a favorable safety profile.

The synthesis of N-cyclopropyl-N'-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylethanediamide presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and precise execution to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations, have been employed to construct the desired framework efficiently. These methods not only enhance the synthetic route but also contribute to the overall quality of the final product.

The growing interest in heterocyclic compounds has led to numerous studies exploring their applications in drug discovery. The thiophene ring, in particular, has been extensively investigated for its role in various bioactive molecules. Its ability to modulate biological pathways makes it an attractive scaffold for developing new therapeutic agents. In this context, N-cyclopropyl-N'-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylethanediamide stands out as a promising candidate for further development.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. The interaction with serotonin and dopamine receptors suggests that it could be effective in conditions such as depression, anxiety, and Parkinson's disease. Additionally, its ability to cross the blood-brain barrier enhances its therapeutic potential for CNS-targeted drugs. Ongoing research aims to elucidate its exact mechanism of action and explore its efficacy in preclinical models.

The development of new pharmaceuticals is often hindered by issues related to drug resistance and side effects. However, compounds like N-cyclopropyl-N'-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylethanediamide offer a ray of hope by providing novel chemical entities that can overcome these challenges. By targeting multiple pathways simultaneously, such multifunctional drugs can potentially reduce the likelihood of resistance development while minimizing side effects.

In conclusion, N-cyclopropyl-N'-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylethanediamide (CAS No. 946200-43-7) represents a significant advancement in pharmaceutical chemistry with considerable potential for therapeutic applications. Its complex molecular structure, characterized by multiple heterocyclic rings and functional groups, makes it a promising candidate for further exploration in various therapeutic areas. Ongoing research aims to fully elucidate its pharmacological properties and develop it into a novel therapeutic agent.